Methyl 7-methyl-9H-xanthene-2-carboxylate

• CAS No.: 50541-65-6
• Molecular Formula: C16H14O3
• Molecular Weight: 254.28 g/mol
• IUPAC Name: methyl 7-methyl-9H-xanthene-2-carboxylate
• InChI: InChI=1S/C16H14O3/c1-10-3-5-14-12(7-10)9-13-8-11(16(17)18-2)4-6-15(13)19-14/h3-8H,9H2,1-2H3
• InChI Key: XBGXUVZPTWCKAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C=C(C=C3)C(=O)OC

Description

Methyl 7-methyl-9H-xanthene-2-carboxylate is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Twenty-six grams of 7-methylxanthene-2-carboxylic acid is added to 400 ml. of absolute methanol. To the resultant solution are added 18 ml. of concentrated sulfuric acid and the mixture is then heated at reflux for about 2 hours. The mixture is then cooled to 40° C and sufficient water is added to bring the total volume to 1400 ml. The resultant mixture is then filtered to give methyl 7-methylxanthene-2-carboxylate.